Cas no 2137860-75-2 (2-Ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine)

• Product Name: 2-Ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine
• CAS No: 2137860-75-2
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 6122224
• PubChem ID: 165866614
• Update Time: 2025-08-02

2-Ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2137860-75-2
• 2-ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine
• EN300-624648
• 2-Ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine

• Inchi： 1S/C9H13N3S/c1-2-9-10-4-3-7(12-9)8-5-13-6-11-8/h3-4,8,11H,2,5-6H2,1H3
• InChI Key： GEAQXVGZOAKIGP-UHFFFAOYSA-N
• SMILES： S1CNC(C2C=CN=C(CC)N=2)C1

Computed Properties

• Exact Mass: 195.08301860g/mol
• Monoisotopic Mass: 195.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-Ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine

Introduction to 2-Ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine (CAS No. 2137860-75-2)

2-Ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine, with the CAS number 2137860-75-2, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic organic compounds with a wide range of biological activities. The presence of the thiazolidine ring in its structure adds to its complexity and potential therapeutic value.

The chemical structure of 2-Ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine is characterized by a pyrimidine core substituted with an ethyl group at the 2-position and a thiazolidine ring at the 4-position. The thiazolidine ring is a five-membered ring containing a sulfur atom and a nitrogen atom, which can confer unique pharmacological properties to the molecule. The combination of these structural elements makes 2-Ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine a promising candidate for various therapeutic applications.

In the field of medicinal chemistry, the design and synthesis of novel compounds with specific biological activities are crucial for drug development. 2-Ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine has been studied for its potential as an antiviral agent, particularly against RNA viruses such as influenza and coronaviruses. Recent research has shown that this compound can inhibit viral replication by interfering with key viral enzymes, making it a valuable lead compound for further optimization.

Beyond antiviral properties, 2-Ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and inhibit the proliferation of cancer cells. These findings suggest that 2-Ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine may have broad-spectrum therapeutic potential and could be developed into multi-target drugs.

The pharmacokinetic properties of 2-Ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine are another important aspect of its evaluation as a potential drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it shows good stability in plasma and tissues. These characteristics make it suitable for further preclinical and clinical studies.

In preclinical studies, 2-Ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine has been tested in various animal models to assess its safety and efficacy. Results from these studies have been promising, with no significant toxic effects observed at therapeutic doses. The compound has also shown good efficacy in reducing viral load and inflammation in infected animals, further supporting its potential as a therapeutic agent.

The mechanism of action of 2-Ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is the inhibition of viral RNA-dependent RNA polymerase (RdRp), which is essential for viral replication. Additionally, the compound may modulate host cell signaling pathways involved in inflammation and immune response. Ongoing research aims to elucidate these mechanisms in more detail.

In conclusion, 2-Ethyl-4-(1,3-thiazolidin-4-yl)pyrimidine (CAS No. 2137860-75-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and drug discovery. Continued research into this compound's mechanisms of action and clinical efficacy will be crucial for realizing its full potential as a therapeutic agent.